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Compound of Interest

Compound Name: 3,4-Diethoxybenzyl alcohol

Cat. No.: B1363092 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block with Latent
Potential
In the expansive toolkit of organic synthesis, benzyl alcohols and their derivatives stand as

foundational pillars for the construction of complex molecular architectures. Among these, 3,4-
diethoxybenzyl alcohol emerges as a particularly valuable, albeit less-chronicled, building

block. Its strategic importance lies in the nuanced reactivity conferred by the di-ethoxy

substitution on the aromatic ring. These electron-donating groups activate the benzylic position,

facilitating a suite of transformations, while also influencing the polarity and solubility of

intermediates. This guide, intended for the discerning chemist, delves into the synthesis, core

reactions, and strategic applications of 3,4-diethoxybenzyl alcohol, providing both theoretical

grounding and actionable experimental insights. While its close analog, 3,4-dimethoxybenzyl

alcohol (veratryl alcohol), is more extensively documented, the principles of its chemistry

provide a robust framework for understanding and exploiting the unique properties of the

diethoxy derivative.

Physicochemical Properties: A Data-Driven
Overview
A thorough understanding of a reagent's physical properties is paramount for its effective use in

synthesis. The following table summarizes the key physicochemical data for 3,4-
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diethoxybenzyl alcohol.

Property Value Reference

CAS Number 83459-29-4 [1]

Molecular Formula C₁₁H₁₆O₃ [1]

Molecular Weight 196.24 g/mol [1]

Appearance Solid [2]

Melting Point 39-43 °C [2]

Boiling Point 308.2 °C at 760 mmHg [2]

Density 1.064 g/cm³ [2]

Refractive Index 1.512 [2]

Flash Point >110 °C (>230 °F) [2]

Synthesis of 3,4-Diethoxybenzyl Alcohol
The most direct and high-yielding route to 3,4-diethoxybenzyl alcohol is through the reduction

of its corresponding aldehyde, 3,4-diethoxybenzaldehyde. This transformation can be achieved

through several reliable methods, with catalytic hydrogenation being a prominent example of a

clean and efficient process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.chemicalbook.com/msds/3-4-diethoxybenzyl-alcohol.pdf
https://www.chembk.com/en/chem/(3,4-diethoxyphenyl)methanol
https://www.benchchem.com/product/b1363092#3-4-diethoxybenzyl-alcohol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b1363092#3-4-diethoxybenzyl-alcohol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b1363092#3-4-diethoxybenzyl-alcohol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b1363092#3-4-diethoxybenzyl-alcohol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1363092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

